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Get Quote

2-Ethoxy-4-(methoxymethyl)phenol, with CAS number 5595-79-9, is an aromatic organic

compound characterized by a phenol ring substituted with an ethoxy group, and a

methoxymethyl group.[1][2] Its molecular formula is C10H14O3 and it has a molecular weight

of approximately 182.22 g/mol .[1][2] This compound, also known by synonyms such as Methyl

Diantilis and 4-Hydroxy-3-ethoxybenzyl methyl ether, belongs to the class of benzyl ethers.[1]

[3] It is recognized for its distinct sweet, vanilla, and spicy odor profile, which has led to its

primary application as a fragrance ingredient.[2][4] Beyond its use in perfumery, its chemical

structure makes it a point of interest as a potential intermediate in the synthesis of more

complex molecules within pharmaceutical and chemical research.

This guide provides an in-depth overview for researchers, scientists, and drug development

professionals on sourcing high-purity 2-Ethoxy-4-(methoxymethyl)phenol, its applications,

and detailed protocols for its quality assessment and handling.
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The procurement of high-purity reagents is a critical first step in any experimental workflow to

ensure reproducibility and accuracy. Several chemical suppliers specialize in providing 2-
Ethoxy-4-(methoxymethyl)phenol for research and industrial applications. When selecting a

supplier, it is imperative to consider not only the listed purity but also the availability of

comprehensive analytical documentation, such as a Certificate of Analysis (CoA).

Below is a comparative table of suppliers offering this compound. Researchers should contact

these suppliers directly to inquire about specific grades, purity levels (e.g., >99%), and

available analytical data.

Supplier Name
Country of
Origin/Operation

Purity/Grade Information

Amitychem China

Offers various grades;

established in 2007 with ISO

certification.[1]

ChemicalBook China

Lists multiple suppliers with

purities often stated as 99.0%

min.[5][6]

Hebei Dangtong Biological

Technology Co., Ltd.
China

Offers the compound with

purity ≥99% for industrial, food,

and pharmaceutical grades.[7]

Shaanxi Dideu Medichem Co.

Ltd.
China

Provides the compound with a

stated purity of 99.0% min.[6]

GlobalChemMall China

Connects with manufacturers

for wholesale supply of

chemical products.[8]

Application Notes: Functional Roles and
Mechanistic Insights
Fragrance and Flavor Applications
The primary and most well-documented application of 2-Ethoxy-4-(methoxymethyl)phenol is
as a fragrance ingredient in consumer products.[2] Its organoleptic properties—a profile
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described as sweet, spicy, and reminiscent of vanilla and carnation—make it a valuable

component in perfumery.[3][4] The molecular structure, specifically the arrangement of the

ethoxy and methoxymethyl groups on the phenol ring, is responsible for its characteristic scent.

Its relatively low vapor pressure suggests a slow evaporation rate, allowing it to function as a

middle or base note in fragrance compositions, providing longevity to the overall scent profile.

[4]

Intermediate for Chemical Synthesis
While less documented, the structure of 2-Ethoxy-4-(methoxymethyl)phenol lends itself to

further chemical modification, making it a potentially useful intermediate in organic synthesis.

The phenolic hydroxyl group is a versatile functional handle that can undergo various reactions:

Etherification: The hydroxyl group can be alkylated to generate more complex ethers.

Esterification: Reaction with carboxylic acids or their derivatives can produce corresponding

esters.

Electrophilic Aromatic Substitution: The electron-rich phenol ring can be functionalized

further, although the existing substituents will direct the position of new groups.

These potential transformations allow for the incorporation of the 3-ethoxy-4-

(methoxymethyl)phenyl moiety into larger, more complex molecules, which could be of interest

in the development of novel compounds in medicinal chemistry or materials science.

Experimental Protocols and Methodologies
Trustworthy research necessitates the validation of starting materials. The following protocols

provide a framework for the quality control and handling of high-purity 2-Ethoxy-4-
(methoxymethyl)phenol.

Protocol 1: Purity Verification and Quality Control
This protocol outlines a multi-faceted approach to verify the purity of a supplied batch of 2-
Ethoxy-4-(methoxymethyl)phenol, combining chromatographic and spectroscopic

techniques. This self-validating workflow ensures the material meets the stringent requirements

for drug development and sensitive research applications.
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Caption: Quality control workflow for 2-Ethoxy-4-(methoxymethyl)phenol.

Causality: HPLC is a robust method for quantifying the purity of non-volatile phenolic

compounds and separating them from potential impurities.[9]

Methodology:

Mobile Phase: Prepare an isocratic or gradient mobile phase, typically a mixture of

acetonitrile and water (with 0.1% formic acid for improved peak shape).

Column: Use a C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Sample Preparation: Accurately weigh ~10 mg of the compound and dissolve it in 10 mL

of methanol to create a 1 mg/mL stock solution. Further dilute as necessary.

Injection & Detection: Inject 10 µL of the sample. Monitor the elution profile using a UV

detector set to the wavelength of maximum absorbance for the compound (determined by

a UV scan, typically around 280 nm for phenols).
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Analysis: Calculate the purity based on the area percentage of the main peak relative to

the total area of all peaks.

Causality: GC-MS is highly sensitive and provides structural information, making it ideal for

identifying volatile impurities. Phenols often require derivatization to increase their volatility

and prevent peak tailing.[9][10]

Methodology:

Sample Preparation & Derivatization:

Dissolve a small amount of the sample in a suitable solvent (e.g., pyridine).

Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with

1% Trimethylchlorosilane (TMCS).[9]

Heat the mixture (e.g., at 60°C for 30 minutes) to ensure complete derivatization.

GC Conditions:

Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm).

Temperature Program: Start at a lower temperature (e.g., 100°C), hold for 2 minutes,

then ramp up to a higher temperature (e.g., 280°C) at a rate of 10°C/min.

MS Acquisition: Use electron ionization (EI) and scan a mass range of m/z 50-500.

Analysis: Identify the main peak corresponding to the silylated derivative of the target

compound. Analyze smaller peaks by comparing their mass spectra to libraries (e.g.,

NIST) to identify potential impurities.

Causality: qNMR is a primary ratio method that allows for the determination of absolute

purity without needing a specific reference standard of the analyte. It relies on comparing the

integral of an analyte's proton signal to that of a certified internal standard.[9]

Methodology:

Sample Preparation:
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Accurately weigh 15-20 mg of the 2-Ethoxy-4-(methoxymethyl)phenol sample into an

NMR tube.

Accurately weigh and add a suitable, certified internal standard (e.g., maleic acid or

dimethyl sulfone) whose peaks do not overlap with the analyte's signals.

Dissolve both in a deuterated solvent (e.g., DMSO-d6 or CDCl3).

Acquisition: Acquire a proton (¹H) NMR spectrum with a sufficiently long relaxation delay

(D1) to ensure full relaxation of all protons for accurate integration.

Analysis: Calculate the purity by relating the integral of a well-resolved signal from the

analyte to the integral of a known signal from the internal standard, accounting for the

number of protons each signal represents and the molar masses of both substances.

Protocol 2: General Safety and Handling
Safe handling of all chemicals is paramount. 2-Ethoxy-4-(methoxymethyl)phenol has

associated hazards that require appropriate precautions.

Hazard Identification: The compound is classified as harmful if swallowed (Acute toxicity,

Oral, Category 4) and may cause an allergic skin reaction (Skin sensitization, Category 1).[1]

Precautionary Measures:

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.[1]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-

resistant gloves (e.g., nitrile), and tight-sealing safety goggles.[1][11]

Handling: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[1][11]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[1]
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1]

Protocol 3: Representative Synthesis Workflow
While a specific synthesis protocol for 2-Ethoxy-4-(methoxymethyl)phenol is not detailed in

the provided search results, a general workflow for the synthesis of related phenolic

compounds, such as via a Suzuki-Miyaura cross-coupling, can serve as an instructive example

for researchers interested in creating substituted phenols.[12] This illustrates a common

strategy for forming carbon-carbon bonds to an aromatic ring.
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Caption: A representative workflow for synthesizing substituted phenols.
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Conclusion
2-Ethoxy-4-(methoxymethyl)phenol is a valuable chemical primarily utilized for its fragrance

properties, with potential as a building block in organic synthesis. For researchers and drug

development professionals, ensuring the high purity of this starting material is non-negotiable.

By leveraging a combination of reliable suppliers and rigorous in-house quality control

protocols employing techniques like HPLC, GC-MS, and qNMR, scientists can proceed with

confidence in their experimental outcomes. Adherence to strict safety and handling procedures

is essential to mitigate the risks associated with this compound. The methodologies and

information presented in this guide serve as a comprehensive resource for the effective

procurement, validation, and application of high-purity 2-Ethoxy-4-(methoxymethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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